Cas no 763126-04-1 (2-[(4,5-DIPHENYL-4H-1,2,4-TRIAZOL-3-YL)SULFANYL]-N-(5-FLUORO-2-METHYLPHENYL)ACETAMIDE)

• Product Name: 2-[(4,5-DIPHENYL-4H-1,2,4-TRIAZOL-3-YL)SULFANYL]-N-(5-FLUORO-2-METHYLPHENYL)ACETAMIDE
• CAS No: 763126-04-1
• MF: C₂₃H₁₉FN₄OS
• MW: 418.486566781998
• CID: 982561
• PubChem ID: 3813436
• Update Time: 2025-08-03

2-[(4,5-DIPHENYL-4H-1,2,4-TRIAZOL-3-YL)SULFANYL]-N-(5-FLUORO-2-METHYLPHENYL)ACETAMIDE Chemical and Physical Properties

Names and Identifiers

• 2-[(4,5-DIPHENYL-4H-1,2,4-TRIAZOL-3-YL)SULFANYL]-N-(5-FLUORO-2-METHYLPHENYL)ACETAMIDE
• JS-2961
• 763126-04-1
• AKOS002522923
• 2-((4,5-Diphenyl-4H-1,2,4-triazol-3-yl)thio)-N-(5-fluoro-2-methylphenyl)acetamide
• 2-[(4,5-diphenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(5-fluoro-2-methylphenyl)acetamide

• Inchi： 1S/C23H19FN4OS/c1-16-12-13-18(24)14-20(16)25-21(29)15-30-23-27-26-22(17-8-4-2-5-9-17)28(23)19-10-6-3-7-11-19/h2-14H,15H2,1H3,(H,25,29)
• InChI Key： HAALMABNKVMRMB-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=C(C=CC=1C)F)=O)C1=NN=C(C2C=CC=CC=2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 418.12600
• Monoisotopic Mass: 418.12636058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 85.1Ų

Experimental Properties

• PSA: 85.11000
• LogP: 5.18560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-[(4,5-DIPHENYL-4H-1,2,4-TRIAZOL-3-YL)SULFANYL]-N-(5-FLUORO-2-METHYLPHENYL)ACETAMIDE

Exploring the Potential of 2-[(4,5-Diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(5-fluoro-2-methylphenyl)acetamide (CAS No. 763126-04-1) in Modern Research

The compound 2-[(4,5-Diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(5-fluoro-2-methylphenyl)acetamide (CAS No. 763126-04-1) has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This triazole-based derivative exhibits unique structural features, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive molecule, given its combination of a 1,2,4-triazole core and a fluorophenyl moiety, which are known to enhance pharmacological properties.

One of the key reasons for the growing interest in 763126-04-1 is its structural similarity to other triazole-containing compounds that have demonstrated efficacy in drug development. The presence of the sulfanyl group and the acetamide side chain further enhances its versatility, allowing for potential modifications to optimize its biological activity. This compound is often discussed in the context of targeted drug design, particularly for applications in enzyme inhibition and receptor modulation.

In recent years, the demand for novel heterocyclic compounds like 2-[(4,5-Diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(5-fluoro-2-methylphenyl)acetamide has surged due to their potential in addressing unmet medical needs. Researchers are exploring its role in anti-inflammatory and antimicrobial applications, as well as its possible utility in cancer therapy. The fluorine atom in its structure is particularly noteworthy, as fluorinated compounds often exhibit improved metabolic stability and bioavailability.

The synthesis and characterization of CAS No. 763126-04-1 involve advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity and consistency for research purposes. Its molecular weight and solubility profile make it suitable for various experimental setups, including in vitro and in vivo studies. The compound's stability under physiological conditions is another factor contributing to its appeal in preclinical research.

From a commercial perspective, 2-[(4,5-Diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(5-fluoro-2-methylphenyl)acetamide is available through specialized chemical suppliers, catering to academic and industrial researchers. Its patent status and regulatory considerations are also topics of interest, as they influence its potential for commercialization. The compound's cost-effectiveness and scalable synthesis further enhance its attractiveness for large-scale applications.

As the scientific community continues to explore the potential of triazole derivatives, 763126-04-1 stands out as a compound with broad applicability. Its unique combination of pharmacophores and functional groups positions it as a valuable tool for drug discovery and development. Future studies may focus on optimizing its structure-activity relationship (SAR) to unlock new therapeutic possibilities.

In conclusion, 2-[(4,5-Diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(5-fluoro-2-methylphenyl)acetamide (CAS No. 763126-04-1) represents a fascinating area of research with significant potential. Its multifunctional design and promising biological activity make it a compound worth watching in the coming years. Whether for academic exploration or industrial application, this triazole-based molecule offers exciting opportunities for innovation in the life sciences.